Cas no 10294-52-7 (Chromic acid (H2CrO4),iron(3+) salt (3:2) (8CI,9CI))

• Product Name: Chromic acid (H2CrO4),iron(3+) salt (3:2) (8CI,9CI)
• CAS No: 10294-52-7
• MF: Cr₃Fe₂O₁₂
• MW: 459.67110824585
• CID: 198065
• PubChem ID: 21902690
• Update Time: 2025-05-19

Chromic acid (H2CrO4),iron(3+) salt (3:2) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Chromic acid (H2CrO4),iron(3+) salt (3:2) (8CI,9CI)
• FERRIC CHROMATE, BASIC
• chromicacid(h2cro4),iron(3+)salt(3:2)
• diiron tris(chromate)
• FERRIC CHROMATE
• Ferric Chromate(VI)
• IRON (III) CHROMATE
• FERRIC CHROMATE,BASIC
• 10294-52-7
• SIDERIN YELLOW
• dioxido(dioxo)chromium;iron(3+)
• Iron chromate (Fe2(CrO4)3)
• O2123EJH4E
• IRON(III) CHROMATE
• Q4824655
• FERRIC CHROMATE(VI) [MI]
• Chromic acid (H2CrO4), iron (3+) salt (3:2)
• Chromic acid (H2CrO4) iron(3+) salt (3:2)
• UNII-O2123EJH4E
• DTXSID101045361
• C.I. 77505
• EINECS 233-661-0

• Inchi： 1S/3Cr.2Fe.12O/q;;;2*+3;;;;;;;6*-1
• InChI Key： OXLBLZDGMWMXSM-UHFFFAOYSA-N
• SMILES： [Fe+3].[Fe+3].[Cr](=O)(=O)([O-])[O-].[Cr](=O)(=O)([O-])[O-].[Cr](=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 459.63000
• Monoisotopic Mass: 468.932904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 207

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 240.78000
• LogP: -1.43060

Additional information on Chromic acid (H2CrO4),iron(3+) salt (3:2) (8CI,9CI)

Chromic Acid (H₂CrO₄), Iron(3+) Salt (3:2) – A Comprehensive Overview

CAS No. 10294-52-7 refers to the compound known as chromic acid, specifically its iron(3+) salt in a 3:2 ratio. This compound, also identified as chromic acid, iron(3+) salt (3:2) (8CI,9CI), is a significant material in various industrial and scientific applications. Recent studies have highlighted its role in catalysis, water treatment, and advanced materials synthesis.

The chemical structure of this compound is characterized by the presence of chromium in its +6 oxidation state within the chromic acid moiety and iron in the +3 oxidation state. This unique combination provides the compound with distinct chemical properties, including high oxidizing potential and strong acidic characteristics. Researchers have recently explored its ability to act as an efficient catalyst in oxidation reactions, particularly in the conversion of alcohols to ketones or carboxylic acids under mild conditions.

In terms of synthesis, the preparation of chromic acid, iron(3+) salt (3:2) involves a carefully controlled reaction between chromic acid and ferric ions in an aqueous medium. The stoichiometric ratio of 3:2 ensures optimal stability and functionality of the resulting salt. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, reducing the use of hazardous reagents and minimizing waste generation.

The application of this compound extends beyond traditional chemical industries. In environmental science, it has been utilized as a coagulant in water treatment processes to remove heavy metals and organic pollutants from industrial effluents. Its effectiveness in such applications has been validated by numerous studies published in reputable journals over the past five years.

In the field of materials science, chromic acid, when combined with iron ions, has shown promise as a precursor for synthesizing novel catalysts and functional materials. For instance, recent research has demonstrated its ability to form nanoscale particles with enhanced catalytic activity for use in fuel cells and energy storage systems.

The stability and reactivity of this compound are influenced by various factors, including pH levels, temperature, and the presence of other ions. Understanding these factors is crucial for optimizing its performance in different industrial settings. Recent studies have employed advanced spectroscopic techniques to elucidate the structural dynamics of this compound under varying conditions.

In conclusion, CAS No. 10294-52-7, or chromic acid iron(3+) salt (3:2), remains a vital compound with diverse applications across multiple disciplines. Its continued relevance is underscored by ongoing research aimed at enhancing its efficiency and expanding its utility in emerging technologies.